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An In-depth Technical Guide to the Chemical Properties and Structure Elucidation of a-
Damascone

For Researchers, Scientists, and Drug Development Professionals

Abstract

a-Damascone is a C13 norterpenoid and a member of the damascone family of aromatic
ketones, highly valued in the fragrance and flavor industries for its complex and potent rose-
like, fruity aroma.[1] First identified as a key aroma component in Bulgarian rose oil (Rosa
damascena), it is now primarily produced synthetically to meet commercial demand.[1][2] This
technical guide provides a comprehensive overview of the chemical properties of a-
Damascone and the key analytical techniques employed in its structure elucidation. Detailed
experimental protocols and visual diagrams are included to facilitate a deeper understanding
for research and development professionals.

Chemical and Physical Properties

a-Damascone is a colorless to pale yellow liquid characterized by a strong, multifaceted odor
profile described as floral-fruity, with notes of rose, apple, and honey, as well as tobacco-like
and green undertones.[1] Its chemical identifiers and physical properties are summarized in the
tables below.

Table 1: Chemical Identification of a-Damascone
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Identifier Value

E)-1-(2,6,6-trimethylcyclohex-2-en-1-yl)but-2-
IUPAC Name (E)-1 ey y

en-1-one[3]
alpha-Damascone, 1-(2,6,6-trimethyl-2-
Synonyms
cyclohexen-1-yl)-2-buten-1-one[1]
CAS Number 43052-87-5[1]
Molecular Formula C13H200[3][4]
Molecular Weight 192.30 g/mol [1][4]
FEMA Number 3420[1]

Table 2: Physical and Chemical Properties of a-

Damascone
Property Value
Appearance Colorless to pale yellow liquid[1][5]
Purity by GC > 95% (Sum of Isomers)[3]
Boiling Point 267.13 °C[3]
Flash Point > 93.33 °C[3][6]
Density ~0.928 - 0.938 g/mL][3][7]
Refractive Index (@ 20°C) 1.492 - 1.500[3][5][6]
Solubility Soluble in ethanol and essential oils; insoluble in

water[3][7]

Structure Elucidation

The definitive structure of a-Damascone has been established through a combination of
chemical synthesis and modern spectroscopic techniques. The elucidation process confirms
the presence of an a,3-unsaturated ketone functional group and a 2,6,6-trimethyl-2-
cyclohexen-1-yl ring system.[1]
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Spectroscopic Analysis

Spectroscopic methods are fundamental to confirming the molecular structure of a-
Damascone. The primary techniques used are Nuclear Magnetic Resonance (NMR)
spectroscopy and Mass Spectrometry (MS).

1H and 13C NMR spectroscopy provide detailed information about the carbon-hydrogen
framework of the molecule.

Table 3: NMR Spectral Data for a-Damascone in CDCIs[8][9]

1H NMR (500 MHz, CDCls) & (ppm) 13C NMR (125 MHz, CDCls) 8¢ (ppm)
6.85 (m, 1H) 201.6
6.30 (d, J = 15.4 Hz, 1H) 141.6
5.59 (m, 1H) 131.6
2.88 (s, 1H) 129.9
2.07 (dt, J = 20.3, 15.3 Hz, 2H) 122.9
1.87 (t, J = 11.4 Hz, 3H) 60.7
1.68 (m, 1H) 31.8
1.54 (m, 3H) 30.7
1.14 (dt, J = 19.8, 10.0 Hz, 1H) 27.4
0.93 (s, 3H) 27.3
0.84 (s, 3H) 22.6
22.0

17.5

The *H NMR spectrum confirms the presence of vinylic protons in the butenone side chain and
the cyclohexene ring. The 33C NMR spectrum shows a characteristic peak for the ketone
carbonyl carbon at 201.6 ppm and signals for the olefinic carbons.[8][9]
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Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a-
Damascone. Under Electrospray lonization (ESI), the molecule is typically observed as the
molecular ion [M]* at m/z 192, corresponding to its molecular formula C13H200.[8][9] Gas
Chromatography-Mass Spectrometry (GC-MS) is also widely used for its analysis.[7]

Experimental Protocols

The structure of a-Damascone is often confirmed through its synthesis from readily available
starting materials like a-ionone.[8][9]

Synthesis of a-Damascone from a-lonone

A recently developed synthetic route involves four main steps: oximization, epoxidation,
dehydration, and reduction.[8][9]

Protocol:

o Oximization of a-lonone: a-lonone is reacted with hydroxylamine hydrochloride and sodium
acetate in an ethanol/water solution. The mixture is stirred for 4 hours at 55°C. After cooling
and extraction with ethyl acetate, the product, a-ionone oxime, is obtained.[8]

» Epoxidation of a-lonone Oxime: The a-ionone oxime is dissolved in water with a phase-
transfer catalyst (CTAOH). Hydrogen peroxide and lithium hydroxide are added at a
temperature below 15°C. The reaction proceeds for 15 hours, followed by extraction with
dichloromethane to yield the epoxide.[8]

o Dehydration to Isoxazole: The epoxide is dissolved in cyclohexane, and hydrochloric acid is
added dropwise at 35°C. The mixture is refluxed for 6 hours. After neutralization and
extraction, the a-ionone isoxazole is obtained.[8][9]

» Reduction to a-Damascone: The isoxazole derivative is dissolved in cyclohexane and
absolute ethanol. Sodium metal is added at 35°C, and the mixture is refluxed for 8 hours.
After quenching with aqueous ammonium chloride and extraction, the crude product is
purified by distillation to yield a-Damascone.[3][9]

NMR Sample Preparation and Analysis

Protocol:
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o Sample Preparation: Dissolve approximately 5-10 mg of purified a-Damascone in ~0.6 mL of
deuterated chloroform (CDCIs) containing tetramethylsilane (TMS) as an internal standard.

» Data Acquisition: Acquire *H and 3C NMR spectra on a 500 MHz (or higher) spectrometer.
Standard pulse programs are used for both one-dimensional and, if necessary, two-
dimensional (e.g., COSY, HSQC) experiments to confirm assignments.

Visualizations
Molecular Structure of a-Damascone

The following diagram illustrates the chemical structure of a-Damascone, highlighting its key
functional components.

Caption: Molecular structure of a-Damascone with key functional groups.

Workflow for Structure Elucidation

The logical process for elucidating the structure of a novel or synthesized compound like a-
Damascone is outlined below.
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Caption: Logical workflow for the structure elucidation of a-Damascone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1235874?utm_src=pdf-body-img
https://www.benchchem.com/product/b1235874?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1. Alpha-damascone (CAS 43052-87-5) - Premium Synthetic Ingredient for Perfumery —

Scentspiracy [scentspiracy.com]

2
3
4
e 5.
6
7
8
9

. Production Methods Of Alpha-damascone: A Comprehensive Overview [chemicalbull.com]
. scimplify.com [scimplify.com]

. a-Damascone [webbook.nist.gov]

ScenTree - (E/Z)-Alpha-damascone® (CAS N° 43052-87-5) [scentree.co]

. alpha-damascone, 43052-87-5 [thegoodscentscompany.com]
. alpha-Damascone | C13H200 | CID 520506 - PubChem [pubchem.ncbi.nim.nih.gov]
. yadda.icm.edu.pl [yadda.icm.edu.pl]

. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Chemical properties and structure elucidation of a-
Damascone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1235874#chemical-properties-and-structure-
elucidation-of-damascone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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